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Introduction
Methyl 4-propionylbenzoate is a bifunctional aromatic compound featuring both a ketone and

a methyl ester group. This unique substitution pattern makes it a valuable intermediate and

building block in synthetic organic chemistry. Its structure allows for selective modification at

either the keto or ester functionality, or derivatization of the aromatic ring, providing access to a

diverse range of more complex molecules. This guide serves as a comprehensive technical

resource for researchers and drug development professionals, detailing the compound's

chemical identity, a robust synthesis protocol with mechanistic insights, predictive

spectroscopic analysis for structural verification, and an overview of its potential applications

and safety considerations.

Chemical Identity and Properties
Precise identification is the cornerstone of chemical research. While commonly referred to as

Methyl 4-propionylbenzoate, the systematic IUPAC name is Methyl 4-propanoylbenzoate.
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Nomenclature and Identifiers
Identifier Value Source

IUPAC Name methyl 4-propanoylbenzoate PubChem[1]

Common Name Methyl 4-propionylbenzoate PubChem[1]

CAS Number 17745-40-3 PubChem[1]

Molecular Formula C₁₁H₁₂O₃ PubChem[1]

Synonyms

Benzoic acid, 4-(1-oxopropyl)-,

methyl ester; 4-

propanoylbenzoic acid methyl

ester; Methyl 4-

(propionyl)benzoate

PubChem[1]

Physicochemical Properties
The compound's physical and chemical properties dictate its behavior in reactions and its

handling requirements. The data presented below are a mix of experimental and

computationally predicted values.

Property Value Source / Method

Molecular Weight 192.21 g/mol PubChem[1]

Exact Mass 192.078644241 Da PubChem[1]

Melting Point 80-81.5 °C Chemicalize[2]

Boiling Point 310.0 ± 25.0 °C (Predicted) Chemicalize[2]

XLogP3 2.4 PubChem (Computed)[1]

Topological Polar Surface Area 43.4 Å² PubChem (Computed)[1]

Hydrogen Bond Donors 0 PubChem (Computed)[1]

Hydrogen Bond Acceptors 3 PubChem (Computed)[1]
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Synthesis and Mechanism
A reliable and scalable synthesis is critical for the utilization of any chemical intermediate. The

most direct and industrially relevant method for preparing Methyl 4-propionylbenzoate is the

Friedel-Crafts acylation of methyl benzoate.

Recommended Synthetic Pathway: Friedel-Crafts
Acylation
This electrophilic aromatic substitution reaction involves treating methyl benzoate with

propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

[3]

Rationale: The methyl ester group (-COOCH₃) is a deactivating, meta-directing group.

However, Friedel-Crafts acylation is highly sensitive to deactivating groups and often fails with

moderately or strongly deactivated rings. To overcome this, forcing conditions (e.g., excess

catalyst, higher temperatures) may be necessary. Despite the deactivating nature of the ester,

acylation occurs preferentially at the para position due to reduced steric hindrance compared to

the ortho positions. The acylium ion is a strong electrophile, capable of reacting with the

moderately deactivated ring.[4]

Detailed Experimental Protocol
Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a bubbler with

mineral oil or a connection to a scrubber) is charged with anhydrous aluminum chloride (1.2

equivalents) and a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane

(DCE) under an inert atmosphere (N₂ or Ar).

Reagent Addition: The flask is cooled to 0 °C in an ice bath. Methyl benzoate (1.0 equivalent)

is added to the stirred suspension.

Electrophile Generation: Propionyl chloride (1.1 equivalents) is added dropwise via the

dropping funnel over 30 minutes, maintaining the temperature at 0 °C. The reaction mixture

typically develops a deep color.
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Reaction: After the addition is complete, the ice bath is removed, and the mixture is allowed

to warm to room temperature. It is then heated to reflux (approx. 40 °C for DCM) and stirred

for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

Quenching: The reaction mixture is cooled back to 0 °C and carefully quenched by slowly

pouring it over crushed ice containing concentrated hydrochloric acid. This step hydrolyzes

the aluminum complexes and protonates the product.

Workup: The mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted twice with DCM. The combined organic layers are

washed sequentially with water, saturated sodium bicarbonate solution (to remove any

remaining acid), and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and

the solvent is removed under reduced pressure to yield the crude product. The final product

is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or

hexanes/ethyl acetate) to afford Methyl 4-propionylbenzoate as a solid.

Synthesis Workflow Diagram
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1. Reaction Setup

2. Acylation Reaction

3. Workup & Purification
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Caption: Workflow for the synthesis of Methyl 4-propionylbenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b104100/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-4-propionylbenzoate
https://www.benchchem.com/product/b104100/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-4-propionylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Elucidation and Spectroscopic Analysis
Confirmation of the molecular structure is achieved through a combination of spectroscopic

techniques. As experimental spectra are not readily available in public databases, the following

sections provide an expert-level prediction of the key spectroscopic features based on the

known structure.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show four distinct signals corresponding to the four

types of protons in the molecule.

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 8.10 Doublet (d) 2H
Ar-H (ortho to -

COOCH₃)

Deshielded by

the adjacent

electron-

withdrawing

ester group.

~ 7.95 Doublet (d) 2H
Ar-H (ortho to -

COEt)

Deshielded by

the adjacent

electron-

withdrawing

ketone group.

~ 3.95 Singlet (s) 3H -OCH₃

Typical chemical

shift for a methyl

ester.

~ 3.00 Quartet (q) 2H -CH₂-

Adjacent to a

carbonyl group

and coupled to

the -CH₃ group.

~ 1.20 Triplet (t) 3H -CH₃

Coupled to the

adjacent -CH₂-

group.
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¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will provide information on all eleven carbon atoms in the molecule.

Chemical Shift (δ, ppm) Assignment Rationale

~ 199.5 C=O (Ketone)
Typical range for an aryl

ketone carbonyl.

~ 166.0 C=O (Ester)
Typical range for a benzoate

ester carbonyl.

~ 139.0 Ar-C (Quaternary)
Aromatic carbon attached to

the propionyl group.

~ 134.0 Ar-C (Quaternary)
Aromatic carbon attached to

the ester group.

~ 129.8 Ar-CH
Aromatic carbons ortho to the

ester group.

~ 128.5 Ar-CH
Aromatic carbons ortho to the

propionyl group.

~ 52.5 -OCH₃
Typical shift for a methyl ester

carbon.

~ 31.5 -CH₂-
Aliphatic carbon alpha to a

carbonyl.

~ 8.5 -CH₃ Aliphatic methyl carbon.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum is dominated by strong absorptions from the two carbonyl groups and the C-O

bonds of the ester.
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Wavenumber
(cm⁻¹)

Intensity Bond Vibration Rationale

~ 3050 Medium-Weak C-H (Aromatic)
Characteristic sp² C-H

stretching.

~ 2970 Medium-Weak C-H (Aliphatic)
Characteristic sp³ C-H

stretching.

~ 1725 Strong C=O (Ester)

Aromatic esters

absorb at a higher

frequency than

aromatic ketones.[5]

[6]

~ 1685 Strong C=O (Ketone)

Conjugation with the

aromatic ring lowers

the frequency from a

typical aliphatic

ketone (~1715 cm⁻¹).

[7]

~ 1600, 1450 Medium C=C (Aromatic)
Ring stretching

vibrations.

~ 1280 Strong C-O (Ester)

Asymmetric stretch,

characteristic of

esters.[6]

~ 1120 Strong C-O (Ester)

Symmetric stretch,

characteristic of

esters.[6]

Mass Spectrometry (Predicted)
Electron Ionization Mass Spectrometry (EI-MS) will show the molecular ion and characteristic

fragmentation patterns.

Molecular Ion (M⁺•): A prominent peak is expected at m/z = 192, corresponding to the

molecular weight of the compound (C₁₁H₁₂O₃)⁺•.
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Key Fragments:

m/z = 163: Loss of the ethyl radical (•CH₂CH₃, 29 Da) via alpha-cleavage at the ketone,

forming a stable acylium ion. This is often a major fragmentation pathway for aryl ketones.

m/z = 161: Loss of the methoxy radical (•OCH₃, 31 Da) from the ester group.[8]

m/z = 133: Subsequent loss of carbon monoxide (CO, 28 Da) from the m/z 161 fragment.

m/z = 105: Loss of the propionyl group and the methoxy group, resulting in the benzoyl

cation.

m/z = 77: Loss of CO from the benzoyl cation to give the phenyl cation.[8]

Methyl 4-propionylbenzoate

Key Mass Fragments

C₁₁H₁₂O₃

(m/z = 192)

[M-C₂H₅]⁺
m/z = 163

-•C₂H₅

[M-OCH₃]⁺
m/z = 161

-•OCH₃

[M-OCH₃-CO]⁺
m/z = 133

-CO

[C₆H₅]⁺
m/z = 77

-CO, -C₂H₂
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Caption: Predicted major fragmentation pathways in EI-MS.

Applications in Research and Drug Development
Methyl 4-propionylbenzoate serves as a versatile scaffold in medicinal chemistry and

materials science. Its two distinct functional groups allow for orthogonal chemical modifications.

Medicinal Chemistry: Substituted benzoates and aromatic ketones are common motifs in

pharmacologically active compounds. This molecule can be a starting point for synthesizing:

Enzyme Inhibitors: The ketone can be modified to form oximes, hydrazones, or reduced to

an alcohol, creating diverse structures for screening against targets like kinases or

phosphatases.[9]

Receptor Ligands: The ester can be hydrolyzed to the corresponding carboxylic acid,

which can serve as a key interaction point (e.g., a hydrogen bond donor/acceptor or a salt

bridge) with biological receptors.

Heterocycle Synthesis: The ketone functionality is a precursor for building various

heterocyclic rings (e.g., pyrazoles, isoxazoles) appended to the benzoate core, a common

strategy in drug discovery.[10]

Materials Science: The rigid aromatic core and reactive handles make it a candidate for

synthesizing novel polymers or liquid crystals. The ester can be used in polymerization

reactions, while the ketone can be used for cross-linking or further functionalization.

Safety and Handling
As a laboratory chemical, Methyl 4-propionylbenzoate must be handled with appropriate

precautions.

GHS Hazard Classification
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Hazard Code Statement Class Signal Word

H302 Harmful if swallowed
Acute Toxicity, Oral

(Cat. 4)
Warning

H315 Causes skin irritation Skin Irritation (Cat. 2) Warning

H319
Causes serious eye

irritation
Eye Irritation (Cat. 2A) Warning

H335
May cause respiratory

irritation
STOT SE (Cat. 3) Warning

Source: PubChem[1]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Wash hands thoroughly after handling.[11]

First Aid Measures
If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.
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If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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